Cas no 82720-22-7 (Benzenemethanol,4-chloro-a-ethynyl-a-methyl-)

82720-22-7 structure
Product name:Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
Benzenemethanol,4-chloro-a-ethynyl-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-chloro-a-ethynyl-a-methyl-
- 2-(4-chlorophenyl)but-3-yn-2-ol
- DTXSID30279828
- NSC14255
- NSC-14255
- SCHEMBL4271577
- AKOS014245298
- 82720-22-7
-
- Inchi: InChI=1S/C10H9ClO/c1-3-10(2,12)8-4-6-9(11)7-5-8/h1,4-7,12H,2H3
- InChI Key: WSXYENQOYIPGFY-UHFFFAOYSA-N
- SMILES: CC(C#C)(C1=CC=C(C=C1)Cl)O
Computed Properties
- Exact Mass: 180.0341926g/mol
- Monoisotopic Mass: 180.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Benzenemethanol,4-chloro-a-ethynyl-a-methyl- Related Literature
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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4. Book reviews
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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